Cas no 76656-81-0 ((+)-sinapoyl malate)

• Product name: (+)-sinapoyl malate
• CAS No: 76656-81-0
• MF: C₁₅H₁₆O₉
• MW: 340.282
• CID: 2076132
• PubChem ID: 14605050

(+)-sinapoyl malate Chemical and Physical Properties

Names and Identifiers

• (+)-sinapoyl malate
• 2-O-sinapoyl-L-malate
• 2-O-sinapoylmalic acid
• trans-sinapoyl malate
• trans-Sinapoylmalic acid
• 76656-81-0
• 92344-58-6
• Sinapoyl malate
• SCHEMBL23353533
• (E)-2-((3-(4-Hydroxy-3,5-dimethoxyphenyl)acryloyl)oxy)succinic acid
• 2-[(E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoyl]oxybutanedioic acid
• 2-((3-(4-Hydroxy-3,5-dimethoxyphenyl)acryloyl)oxy)succinic acid
• BS-51515
• CHEBI:190397
• E76968
• DTXSID701346426

• Inchi： InChI=1S/C15H16O9/c1-22-9-5-8(6-10(23-2)14(9)19)3-4-13(18)24-11(15(20)21)7-12(16)17/h3-6,11,19H,7H2,1-2H3,(H,16,17)(H,20,21)/b4-3+
• InChI Key： DUDGAPSRYCQPBG-ONEGZZNKSA-N

Computed Properties

• Exact Mass: 340.07943208Da
• Monoisotopic Mass: 340.07943208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140Ų
• XLogP3: 0.9